Cas no 102505-00-0 (1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-pentyn-1-yl)-1-phenyl-)

• Product Name: 1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-pentyn-1-yl)-1-phenyl-
• CAS No: 102505-00-0
• Molecular Formula: C₁₈H₂₃N₃O
• Molecular Weight: 297.39472
• CID: 143936
• PubChem ID: 24847112

1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-pentyn-1-yl)-1-phenyl- Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-pentyn-1-yl)-1-phenyl-
• 1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-pentynyl)-1-phenyl- (9CI)
• 8-pent-4-ynyl-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• DTXSID60145229
• 8-(4-Pentynyl)-1-phenyl-4-oxo-1,3,8-triazaspiro(4.5)decane
• 1,3,8-Triazaspiro(4.5)decan-4-one, 8-(4-pentynyl)-1-phenyl-
• 8-(4-Pentynyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
• 102505-00-0

• InChIKey： WRDCUKQSBKYWIQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H23N3O/c1-2-3-7-12-20-13-10-18(11-14-20)17(22)19-15-21(18)16-8-5-4-6-9-16/h1,4-6,8-9H,3,7,10-15H2,(H,19,22)
• SMILES： C#CCCCN1CCC2(C(=O)NCN2C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 297.184112366g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 297.184112366g/mol
• Heavy Atom Count: 22
• Complexity: 439
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• LogP: 2.16000
• PSA: 35.58000